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Compound of Interest

Compound Name: 5-Chloro-2-hydroxybenzophenone

Cat. No.: B104029 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2-hydroxybenzophenone
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 5-
Chloro-2-hydroxybenzophenone (CAS No. 85-19-8). Adherence to these procedures is

essential to ensure personal safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Chloro-2-hydroxybenzophenone is a chemical that requires careful handling due to its

potential health hazards. It is classified as a skin irritant, a serious eye irritant, and may cause

respiratory irritation.[1][2] The target organ for toxicity is the respiratory system.[2]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation[1][2][3]

Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation[1][2][3]

Specific target organ

toxicity — single

exposure (Category 3)

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation[1]

[2][3]

Mandatory Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE must be worn at all times when handling 5-
Chloro-2-hydroxybenzophenone:

PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask)[2]

To prevent inhalation of the

powder, which can cause

respiratory irritation.[1][2][3]

Eye and Face Protection

Chemical safety goggles or a

face shield meeting ANSI

Z.87.1 1989 standard.[4]

To protect against dust

particles and potential

splashes that can cause

serious eye irritation.[1][2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile gloves).[2][4]

To prevent skin contact, which

can cause irritation.[1][2][3]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[4]

To protect skin from accidental

exposure.

Operational Plan: Step-by-Step Handling
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A systematic approach to handling 5-Chloro-2-hydroxybenzophenone is crucial for

maintaining a safe laboratory environment.

Experimental Workflow for Handling
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Preparation

Handling

Post-Experiment & Cleanup

Work in a well-ventilated area
(e.g., chemical fume hood)

Don appropriate PPE

Gather all necessary equipment
and chemical

Carefully weigh the powder,
avoiding dust generation

Dissolve in a suitable solvent
if required for the experiment

Conduct the experiment

Decontaminate work surfaces
and equipment

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 5-Chloro-2-hydroxybenzophenone.
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Detailed Protocol:

Preparation:

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Before handling the chemical, ensure all required PPE is correctly worn.

Gather all necessary materials, including the chemical, solvents, glassware, and waste

containers.

Handling:

When weighing the solid, do so carefully to avoid creating dust.

If the experimental protocol requires dissolving the compound, add it slowly to the solvent.

Avoid all personal contact with the substance, including inhalation.[5]

Do not eat, drink, or smoke in the handling area.[5]

Post-Experiment & Cleanup:

Following the experiment, decontaminate all work surfaces and equipment.

In case of a spill, immediately clean it up following the procedure outlined below.

Remove PPE carefully to avoid contaminating yourself and the surrounding area.

Always wash your hands thoroughly with soap and water after handling the chemical.[5]

Emergency and Disposal Plan
Proper planning for emergencies and waste disposal is a critical component of laboratory

safety.

Logical Flow for Spill and Disposal Management
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Spill Response

Waste Disposal

Evacuate the immediate area
if necessary

Wear appropriate PPE

Contain the spill without
creating dust

Sweep up and shovel the solid
into a suitable container

Label the waste container
appropriately

Store in a designated, cool, dry,
and well-ventilated area

Arrange for disposal by a licensed
hazardous waste company

Click to download full resolution via product page

Caption: Spill response and disposal plan for 5-Chloro-2-hydroxybenzophenone.

Spill Cleanup Protocol:
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Immediate Actions:

Evacuate personnel from the immediate spill area to a safe location.[1]

Ensure adequate ventilation.[1]

Don the appropriate PPE before re-entering the area.[1]

Containment and Cleanup:

Avoid breathing in the dust.[1]

Carefully sweep or shovel the spilled material and place it into a suitable, closed container

for disposal without creating dust.[1][3]

Do not let the product enter drains.[1][3]

Disposal Protocol:

Waste Collection:

Collect waste 5-Chloro-2-hydroxybenzophenone and any contaminated materials in a

designated, properly labeled, and closed container.[1][3]

Storage:

Store the waste container in a cool, dry, and well-ventilated place away from incompatible

materials.[3]

Final Disposal:

The recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[3]

Disposal must be carried out by a licensed professional waste disposal service to ensure

compliance with all federal, state, and local environmental regulations.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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